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Compound of Interest

Compound Name: 1,4-Di(1H-imidazol-1-yl)butane

Cat. No.: B3069428 Get Quote

An In-Depth Technical Guide to 1,4-Di(1H-imidazol-1-yl)butane (CAS 69506-86-1) for

Researchers and Drug Development Professionals

Introduction
1,4-Di(1H-imidazol-1-yl)butane, registered under CAS number 69506-86-1, is a versatile

chemical compound characterized by two imidazole rings linked by a flexible four-carbon

butane chain. The imidazole moiety is a cornerstone in medicinal chemistry and materials

science, being a key structural component in numerous natural products like the amino acid

histidine, and exhibiting a wide array of biological activities.[1][2][3] This guide provides a

comprehensive overview of the chemical and physical properties, synthesis, key applications,

and suppliers of 1,4-Di(1H-imidazol-1-yl)butane, tailored for researchers, scientists, and

professionals in the field of drug development.

Chemical and Physical Properties
1,4-Di(1H-imidazol-1-yl)butane is a white to light yellow solid at room temperature.[4] Its key

physical and chemical properties are summarized in the table below.
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Property Value Source(s)

CAS Number 69506-86-1 [5]

Molecular Formula C₁₀H₁₄N₄ [5][6]

Molecular Weight 190.25 g/mol [5][6]

Appearance
White to light yellow powder or

crystals
[4]

Melting Point 79.2–81.9 °C [6]

Purity >95.0% (T)(HPLC) [4]

Storage Temperature Room Temperature [4]

Spectroscopic Data:

¹H NMR (500 MHz, MeOH-d₄): δ 1.77 (m, 4H, NCH₂(CH₂)₂CH₂N), 4.05 (m, 4H,

NCH₂(CH₂)₂CH₂N), 6.98 (br s, 2H, HC=CHNCH₂, imidazole ring), 7.12 (br s, 2H,

HC=CHNCH₂, imidazole ring), 7.65 (s, 2H, N=CH-N, imidazole ring).[6]

¹³C NMR (125 MHz, MeOH-d₄): δ 29.1, 47.3, 120.5, 129.2, 138.4.[6]

Infrared (IR) (thin film): νₘₐₓ 2937 (C−H), 1653 (C=C), 1609 (C=N), 1231 (C−N) cm⁻¹.[6]

High-Resolution Mass Spectrometry (HRMS) (ESI): calcd for C₁₀H₁₅N₄ [M+H]⁺: m/z

191.1297, found 191.1293.[6]
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Chemical Structure of 1,4-Di(1H-imidazol-1-yl)butane
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Caption: Chemical structure of 1,4-Di(1H-imidazol-1-yl)butane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b3069428?utm_src=pdf-body-img
https://www.benchchem.com/product/b3069428?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3069428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis and Characterization
1,4-Di(1H-imidazol-1-yl)butane can be synthesized from imidazole and 1,4-dibromobutane. A

general laboratory-scale synthesis protocol is provided below.

Experimental Protocol: Synthesis of 1,4-Di(1H-imidazol-1-yl)butane[6]

Reaction Setup: To a 250 mL round-bottom flask equipped with a Dean-Stark apparatus, a

reflux condenser, and a magnetic stir bar, add imidazole (5.00 g, 73.45 mmol) and sodium

hydroxide (2.93 g, 73.26 mmol).

Solvent Addition: Add 40 mL of dimethyl sulfoxide (DMSO) to the flask.

Initial Reaction: Stir the mixture at 150 °C for 2 hours.

Addition of Alkylating Agent: After cooling, add 1,4-dibromobutane (4.7 mL, 39.3 mmol) to the

reaction mixture.

Main Reaction: Heat the mixture at 98 °C for 24 hours.

Work-up:

Filter the reaction mixture to remove the sodium bromide byproduct and wash the solid

with toluene (10 mL).

Evaporate the filtrate to dryness.

Purification: Recrystallize the crude product from deionized water to obtain pure 1,4-Di(1H-
imidazol-1-yl)butane as white needle-like crystals.
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Caption: Synthetic workflow for 1,4-Di(1H-imidazol-1-yl)butane.

Key Applications in Research and Development
Coordination Chemistry and Materials Science
1,4-Di(1H-imidazol-1-yl)butane is widely utilized as a flexible N-donor ligand in the synthesis

of metal-organic frameworks (MOFs) and coordination polymers.[1][7] The butane linker allows

for conformational flexibility, enabling the formation of diverse and intricate supramolecular

architectures.[7] These materials have potential applications in catalysis, gas storage and

separation, and as luminescent materials.

Organic Synthesis
This compound has been demonstrated to be an effective promoter in organic synthesis. For

instance, it can be used as a recyclable acid-scavenging agent in the mechanosynthesis of N-

methyl imines under solvent-free conditions, highlighting its utility in green chemistry

applications.[1]

Potential in Drug Discovery and Medicinal Chemistry
While specific biological activity studies on 1,4-Di(1H-imidazol-1-yl)butane are not extensively

reported, the broader class of bis(imidazole) and bis(benzimidazole) derivatives are known to

possess a range of biological activities, including antitumor and antimicrobial properties.[8][9]
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[10] The imidazole ring is a common pharmacophore that can interact with various biological

targets. The ability of bis(imidazole) compounds to act as linkers or to chelate metal ions is also

of interest in the design of novel therapeutic agents.
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General Structure of Biologically Active Bis(imidazole) Compounds
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Caption: Generalized structure of bis(imidazole) compounds with potential biological activity.
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Safety and Handling
1,4-Di(1H-imidazol-1-yl)butane should be handled with appropriate safety precautions in a

laboratory setting. The following GHS hazard statements apply:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Recommended Precautions:

Wear protective gloves, clothing, and eye/face protection.

Use in a well-ventilated area.

Avoid breathing dust.

Store in a tightly closed container in a dry and well-ventilated place.

Suppliers
The following table lists some of the suppliers of 1,4-Di(1H-imidazol-1-yl)butane (CAS 69506-

86-1).
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Supplier Product Number (Example) Purity

Sigma-Aldrich AMBH97B9FFFF 95%

TCI Chemicals B6458 >95.0% (T)(HPLC)

Alfa Chemistry - -

Ambeed - -

ChemScene CS-0110405 -

Guidechem - -

ChemicalBook - -

Conclusion
1,4-Di(1H-imidazol-1-yl)butane is a valuable and versatile compound with established

applications in coordination chemistry and organic synthesis. Its potential in medicinal

chemistry, inferred from the known biological activities of related bis(imidazole) structures,

warrants further investigation. This guide provides a solid foundation of its properties,

synthesis, and known applications to aid researchers in leveraging this compound for their

scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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